Cas no 56190-08-0 (Benzene, 1-bromo-2-(bromomethyl)-4-(methylthio)-)

• Product Name: Benzene, 1-bromo-2-(bromomethyl)-4-(methylthio)-
• CAS No: 56190-08-0
• MF: C₈H₈Br₂S
• MW: 296.022119522095
• CID: 349532
• PubChem ID: 19437135
• Update Time: 2025-04-19

Benzene, 1-bromo-2-(bromomethyl)-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-(bromomethyl)-4-(methylthio)-
• 1-bromo-2-(bromomethyl)-4-methylsulfanylbenzene
• SCHEMBL9211707
• 1-Bromo-2-(bromomethyl)-4-(methylsulfanyl)benzene
• DTXSID70598823
• 2-bromo-5-(methylthio)benzyl bromide
• LPOLCKSQINTQAU-UHFFFAOYSA-N
• 56190-08-0

• Inchi： 1S/C8H8Br2S/c1-11-7-2-3-8(10)6(4-7)5-9/h2-4H,5H2,1H3
• InChI Key： LPOLCKSQINTQAU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CBr)SC

Computed Properties

• Exact Mass: 293.87134
• Monoisotopic Mass: 293.87135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0